Bis[4-(4-hydroxyphenoxy)phenyl]methanone

• CAS No.: 42592-70-1
• Molecular Formula: C25H18O5
• Molecular Weight: 398.4 g/mol
• IUPAC Name: bis[4-(4-hydroxyphenoxy)phenyl]methanone
• InChI: InChI=1S/C25H18O5/c26-19-5-13-23(14-6-19)29-21-9-1-17(2-10-21)25(28)18-3-11-22(12-4-18)30-24-15-7-20(27)8-16-24/h1-16,26-27H
• InChI Key: UDCQWFNLGWCFPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)O)OC4=CC=C(C=C4)O

Description

Bis[4-(4-hydroxyphenoxy)phenyl]methanone is a useful research compound. Its molecular formula is C25H18O5 and its molecular weight is 398.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 2-liter four-necked flask equipped with a condenser tube, a Dean-Stark apparatus and a nitrogen blowing tube, 66.07 g (600 mmol) of hydroquinone, 91.22 g (660 mmol) of potassium carbonate, 500 mL of dimethylacetamide and 260 mL of toluene were mixed. The mixture was heated to 120° C. with stirring under nitrogen stream and was refluxed for 4 hours for removal of the solvent and the water content in the raw materials. The reaction solution was cooled down to room temperature and was subsequently heated at 135° C. for 24 hours after addition of 6.55 g (30 mmol) of 4,4′-difluorobenzophenone for removal of toluene. The reaction solution was kept heated for another 5 hours, was subsequently cooled down to room temperature and was added dropwise to 2.5 L of water. The resulting solid substance was filtered through filter paper having the mean pore size of 1 and was vacuum dried at 80° C. for 12 hours. The resulting dried solid matter was subjected to Soxhlet extraction using acetone for 6 hours. The acetone solution was further purified by a silica gel column (eluent: hexane/ethyl acetate=1.5/1), and 10.54 g of 4,4′-bis(4-hydroxyphenoxy)benzophenone was obtained.